Cas no 400899-84-5 (Tert-butyl methyl(4-oxocyclohexyl)carbamate)

• Product Name: Tert-butyl methyl(4-oxocyclohexyl)carbamate
• CAS No: 400899-84-5
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• MDL: MFCD09037870
• CID: 327953
• PubChem ID: 24820328
• Update Time: 2025-08-05

Tert-butyl methyl(4-oxocyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl methyl(4-oxocyclohexyl)carbamate
• CARBAMIC ACID, METHYL(4-OXOCYCLOHEXYL)-, 1,1-DIMETHYLETHYL ESTER
• Carbamicacid, N-methyl-N-(4-oxocyclohexyl)-, 1,1-dimethylethyl ester
• Methyl (4-oxocyclohexyl)carbamic acid tert-butyl ester
• N-methyl-N-(4-oxocyclohexyl)Carbamic acid 1,1-dimethylethyl ester
• tert-butyl N-methyl-N-(4-oxocyclohexyl)carbamate
• 4-(N-Boc-N-methylamino)cyclohexanone
• 4-(N-Boc-methylamino)cyclohexanone
• JAMGILZSPQRPBH-UHFFFAOYSA-N
• BCP23335
• SB13779
• TRA0094336
• BCP9000488
• SY005532
• t-B
• Tert-butyl methyl(4-oxocyclohexyl)carbamate

• MDL： MFCD09037870
• Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(15)13(4)9-5-7-10(14)8-6-9/h9H,5-8H2,1-4H3
• InChI Key： JAMGILZSPQRPBH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C)C1CCC(CC1)=O)=O

Computed Properties

• Exact Mass: 227.15200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• Topological Polar Surface Area: 46.6

Experimental Properties

• Boiling Point: 316.6°C at 760 mmHg
• Flash Point: 145.3℃
• PSA: 46.61000
• LogP: 2.36500

Tert-butyl methyl(4-oxocyclohexyl)carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-butyl methyl(4-oxocyclohexyl)carbamate

Tert-butyl methyl(4-oxocyclohexyl)carbamate: A Comprehensive Overview

Tert-butyl methyl(4-oxocyclohexyl)carbamate, also known by its CAS number 400899-84-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in various industries. In this article, we delve into the details of this compound, exploring its synthesis, properties, and current research advancements.

Tert-butyl methyl(4-oxocyclohexyl)carbamate is a derivative of carbamic acid, characterized by its tert-butyl and methyl substituents attached to a cyclohexane ring containing a ketone group. The structure of this compound is notable for its stereochemistry and functional groups, which contribute to its reactivity and versatility in chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical sectors.

The synthesis of tert-butyl methyl(4-oxocyclohexyl)carbamate involves a multi-step process that typically begins with the preparation of the corresponding cyclohexanone derivative. Researchers have explored various methodologies to optimize the synthesis pathway, including the use of transition metal catalysts and novel reaction conditions. These advancements have not only improved the yield but also enhanced the purity of the final product, making it more suitable for large-scale production.

One of the most intriguing aspects of this compound is its ability to participate in a wide range of chemical transformations. For instance, it has been employed as a protecting group for amino acids in peptide synthesis. The stability of tert-butyl methyl(4-oxocyclohexyl)carbamate under various reaction conditions has made it a valuable tool in medicinal chemistry, where precise control over molecular structure is crucial.

Recent research has also focused on the application of this compound in polymer science. By incorporating tert-butyl methyl(4-oxocyclohexyl)carbamate into polymer backbones, scientists have developed materials with improved mechanical properties and thermal stability. These findings suggest that this compound could play a pivotal role in the development of advanced materials for aerospace, electronics, and biomedical applications.

In addition to its synthetic applications, tert-butyl methyl(4-oxocyclohexyl)carbamate has been studied for its biological activity. Preliminary assays indicate that it exhibits moderate inhibitory effects on certain enzymes, making it a potential lead compound for drug discovery. However, further studies are required to fully understand its pharmacokinetics and toxicity profile.

The environmental impact of tert-butyl methyl(4-oxocyclohexyl)carbamate is another area of active research. Scientists are investigating its biodegradability and potential ecological effects to ensure that its use aligns with sustainable practices. This research is particularly important given the increasing emphasis on green chemistry in modern industries.

In conclusion, tert-butyl methyl(4-oxocyclohexyl)carbamate (CAS 400899-84-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in chemical synthesis and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial advancements.